Cas no 64224-18-6 (Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester)
64224-18-6 structure
Product Name:Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
CAS No:64224-18-6
MF:C13H16N2O5
MW:280.276543617249
CID:1674012
Update Time:2024-09-03
Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
- Butanedioic acid, 2-(2-pyrazinylcarbonyl)-, 1,4-diethyl ester
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- Inchi: 1S/C13H16N2O5/c1-3-19-11(16)7-9(13(18)20-4-2)12(17)10-8-14-5-6-15-10/h5-6,8-9H,3-4,7H2,1-2H3
- InChI Key: GBCZLKHAQBNALI-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(C(C1=NC=CN=C1)=O)CC(OCC)=O
Computed Properties
- Exact Mass: 280.10598
Experimental Properties
- Density: 1.217±0.06 g/cm3(Predicted)
- Boiling Point: 413.3±45.0 °C(Predicted)
- PSA: 95.45
- pka: 8.80±0.59(Predicted)
Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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